![molecular formula C25H21N5O4 B2398110 N-(2,4-dimethoxyphenyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide CAS No. 1326915-03-0](/img/no-structure.png)
N-(2,4-dimethoxyphenyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide
Description
N-(2,4-dimethoxyphenyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C25H21N5O4 and its molecular weight is 455.474. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Amino Acid Derivatives and Anti-HIV Activity
A study by Hamad et al. (2010) explored the synthesis of a new series of naphthalene derivatives, including compounds with similar structural motifs to the compound . These derivatives were evaluated for their inhibitory activity against HIV-1 and HIV-2, highlighting the potential of naphthalene-based compounds in antiviral research Hamad et al., 2010.
Antimicrobial and Anticancer Activities
Riyadh et al. (2013) described the synthesis of antipyrine-based heterocycles, demonstrating their anticancer and antimicrobial activities. This suggests the broader applicability of pyrazolo[1,5-d][1,2,4]triazin derivatives in developing new therapeutics Riyadh et al., 2013.
Pharmacological Evaluation
Heterocyclic Derivatives for Disease Treatment
Faheem (2018) focused on the computational and pharmacological evaluation of 1,3,4-oxadiazole and pyrazole derivatives for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These findings emphasize the importance of heterocyclic compounds in developing new drugs for various diseases Faheem, 2018.
Material Science Applications
Photophysical Properties of Naphthyl Derivatives
Padalkar et al. (2015) synthesized novel fluorescent naphthyl derivatives, investigating their absorption and emission properties. This research illustrates the potential use of such compounds in material science, particularly in developing new fluorescent materials Padalkar et al., 2015.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2,4-dimethoxyphenyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide involves the reaction of 2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetic acid with 2,4-dimethoxyaniline in the presence of a coupling agent to form the desired product.", "Starting Materials": [ "2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetic acid", "2,4-dimethoxyaniline", "Coupling agent" ], "Reaction": [ "Add 2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetic acid and coupling agent to a reaction vessel and stir for 10 minutes.", "Add 2,4-dimethoxyaniline to the reaction vessel and stir for 24 hours at room temperature.", "Filter the reaction mixture and wash the solid with cold water.", "Dry the solid under vacuum to obtain N-(2,4-dimethoxyphenyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide." ] } | |
CAS RN |
1326915-03-0 |
Product Name |
N-(2,4-dimethoxyphenyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide |
Molecular Formula |
C25H21N5O4 |
Molecular Weight |
455.474 |
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-(2-naphthalen-1-yl-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide |
InChI |
InChI=1S/C25H21N5O4/c1-33-17-10-11-20(23(12-17)34-2)27-24(31)14-29-25(32)22-13-21(28-30(22)15-26-29)19-9-5-7-16-6-3-4-8-18(16)19/h3-13,15H,14H2,1-2H3,(H,27,31) |
InChI Key |
SUCUVOGITOYRJM-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)NC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=CC5=CC=CC=C54)OC |
solubility |
not available |
Origin of Product |
United States |
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